Cas no 338960-05-7 ((4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime)
(4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime Chemical and Physical Properties
Names and Identifiers
-
- (4-CHLOROPHENYL)[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHANONE OXIME
- (E)-N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl](4-chlorophenyl)methylidene}hydroxylamine
- (NE)-N-[(4-chlorophenyl)-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methylidene]hydroxylamine
- MLS000540013
- SMR000125471
- (4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime
-
- Inchi: 1S/C13H7Cl2F3N2O/c14-9-3-1-7(2-4-9)11(20-21)12-10(15)5-8(6-19-12)13(16,17)18/h1-6,21H/b20-11+
- InChI Key: FYOHMKXNOOSMNU-RGVLZGJSSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CN=C1/C(/C1C=CC(=CC=1)Cl)=N/O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 384
- XLogP3: 4.9
- Topological Polar Surface Area: 45.5
(4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 5L-050-1MG |
(4-chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime |
338960-05-7 | >90% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 5L-050-5MG |
(4-chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime |
338960-05-7 | >90% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 5L-050-10MG |
(4-chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime |
338960-05-7 | >90% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 5L-050-50MG |
(4-chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime |
338960-05-7 | >90% | 50mg |
£77.00 | 2025-02-08 | |
| Key Organics Ltd | 5L-050-100MG |
(4-chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime |
338960-05-7 | >90% | 100mg |
£110.00 | 2025-02-08 |
(4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on (4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime
The Compound CAS No 338960-05-7: (4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone Oxime
The compound CAS No 338960-05-7, also known as (4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug development and agrochemicals. The molecule consists of a pyridine ring substituted with chlorine and trifluoromethyl groups, coupled with a phenyl ring bearing a chloro substituent. The oxime functional group further enhances its reactivity and versatility in chemical reactions.
Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the preparation of heterocyclic compounds, which are crucial in medicinal chemistry. The presence of electron-withdrawing groups such as chlorine and trifluoromethyl on the pyridine ring significantly influences the electronic properties of the molecule, making it an attractive candidate for various catalytic transformations. For instance, the compound has been utilized in the development of novel kinase inhibitors, which are pivotal in anticancer drug discovery.
The synthesis of (4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime involves a multi-step process that includes nucleophilic substitution and condensation reactions. The introduction of the oxime group is typically achieved through hydroxylamine treatment under specific conditions, ensuring high yield and purity. This compound's stability under various reaction conditions makes it suitable for large-scale production, catering to both academic and industrial needs.
In terms of pharmacological applications, this compound has shown promising results in preclinical studies as a potential lead molecule for anti-inflammatory and antiviral agents. Its ability to modulate key cellular pathways has been extensively investigated, with findings published in reputable scientific journals. Moreover, the compound's selectivity towards specific targets has been optimized through structural modifications, further enhancing its therapeutic potential.
From an environmental perspective, the compound's biodegradability and toxicity profiles have been assessed to ensure its safe handling and disposal. Regulatory compliance is critical in its production and use, particularly given its application in agrochemicals where residue levels must be strictly controlled. Recent advancements in green chemistry have also inspired researchers to develop more sustainable synthesis routes for this compound, reducing its ecological footprint.
In conclusion, CAS No 338960-05-7 stands as a testament to the continuous innovation in organic synthesis and its application across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable asset in both academic exploration and industrial development. As research progresses, this compound is expected to unlock new possibilities in drug discovery and chemical engineering.
338960-05-7 ((4-Chlorophenyl)[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methanone oxime) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)